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Compound of Interest

Compound Name: THALLIUM(I)NITRITE

Cat. No.: B1172598

For Researchers, Scientists, and Drug Development Professionals

This document outlines the fundamental principles and data for determining the molecular
weight of Thallium(l) Nitrite (TINOz). The molecular weight is a critical parameter in
stoichiometry, solution preparation, and quantitative analysis in various research and
development applications.

Composition and Formula

Thallium(l) Nitrite is an inorganic compound composed of the thallium(l) cation (TI*) and the
nitrite anion (NO2~). The chemical formula is determined by the ionic charges of its constituent
parts, resulting in the empirical formula TINO-.

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the standard atomic weights of Thallium (TI), Nitrogen (N), and Oxygen

(©).
Molecular Weight (TINO2z) = Atomic Weight (TI) + Atomic Weight (N) + 2 x Atomic Weight (O)

The standard atomic weights for these elements, as provided by the International Union of
Pure and Applied Chemistry (IUPAC) and the National Institute of Standards and Technology
(NIST), are presented below.
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Data Presentation: Atomic and Molecular Weights

The following table summarizes the standard atomic weights of the constituent elements and
the calculated molecular weight of Thallium(l) Nitrite.

Standard .
. . ) Total Weight (
Element Symbol Quantity Atomic Weight Imol )
mo

(g/mol) =
Thallium Tl 1 204.383 204.383
Nitrogen N 1 14.007[1][2] 14.007
Oxygen o} 2 15.999[3][4][5][6]  31.998

Total TINO:2 250.388

Note: The standard atomic weight for Thallium is an interval [204.382, 204.385] due to natural
isotopic variation.[7][8][9] For this calculation, the conventional value of 204.383 is used.[10]
Similarly, Nitrogen has an interval weight; the conventional value of 14.007 is applied.[2][11][12]

The calculated molecular weight of Thallium(l) Nitrite is 250.388 g/mol .

Methodologies and Experimental Protocols

The determination of the molecular weight of a compound like Thallium(l) Nitrite relies on the
precise measurement of the atomic weights of its constituent elements. The standard atomic
weights used herein are established through rigorous experimental protocols, primarily mass
spectrometry.

Key Experimental Method: Mass Spectrometry

Mass spectrometry is the principal technique for determining the isotopic abundances and
atomic masses of elements. The general workflow is as follows:

¢ lonization: A sample of the element is introduced into the mass spectrometer and ionized to
create charged particles.
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* Acceleration: The ions are accelerated by an electric field to give them uniform kinetic
energy.

+ Deflection: The accelerated ions then enter a magnetic field, which deflects them. The
degree of deflection is inversely proportional to the mass-to-charge ratio of the ion. Lighter
isotopes are deflected more than heavier ones.

+ Detection: A detector measures the abundance of ions at each mass, allowing for the
calculation of the relative abundances of the isotopes.

« Calculation: The standard atomic weight is calculated by taking the weighted average of the
masses of its stable isotopes.

Visualization of Molecular Composition

The following diagram illustrates the elemental composition of Thallium(l) Nitrite, which forms
the basis for the molecular weight calculation.
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(TINO2)
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Diagram of the elemental composition of Thallium(l) Nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://en.wikipedia.org/wiki/Nitrogen
https://www.britannica.com/science/oxygen
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/O
https://periodic-table.rsc.org/element/8/oxygen
https://simple.wikipedia.org/wiki/Thallium
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=Tl
https://linelist.pa.uky.edu/newpage/content/elm081.html
https://ciaaw.org/thallium.htm
https://ciaaw.org/thallium.htm
https://ciaaw.org/nitrogen.htm
https://ciaaw.org/nitrogen.htm
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=N
https://www.benchchem.com/product/b1172598#thallium-i-nitrite-molecular-weight
https://www.benchchem.com/product/b1172598#thallium-i-nitrite-molecular-weight
https://www.benchchem.com/product/b1172598#thallium-i-nitrite-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

